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Compound of Interest

Compound Name: Propargyl alcohol propoxylate

Cat. No.: B2849434

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemicals like propargyl alcohol propoxylate is a cornerstone of
laboratory safety and environmental responsibility. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to ensure that this
compound is managed appropriately from acquisition to disposal.

Key Safety and Physical Data

While specific quantitative exposure limits for propargyl alcohol propoxylate are not readily
available, data for the closely related compound, propargy! alcohol, provides crucial safety
benchmarks. All handling and disposal procedures should be conducted with the assumption
that propargyl alcohol propoxylate shares similar hazard characteristics.
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Property Value Citation
Chemical Formula C6H1002 [1]
Molecular Weight 114.14 g/mol [1]

CAS Number 3973-17-9 [1][2]
OSHA PEL Not available [2]
NIOSH REL Not available [2]
ACGIH TLV Not available [2]

114 - 115 °C (for Propargyl

Boiling Point/Range
Alcohol)

0.963 g/cm3 at 25 °C (for

Densit
Y Propargy! Alcohol)

Incompatible Materials Strong oxidizing agents [2]

Experimental Protocols: Proper Disposal
Procedures

The disposal of propargyl alcohol propoxylate must be handled as hazardous waste,
adhering to all federal, state, and local regulations.[2] The following step-by-step protocol
outlines the necessary procedures for its safe disposal.

1. Personal Protective Equipment (PPE) and Safety Measures:

» Engineering Controls: Always handle propargyl alcohol propoxylate in a well-ventilated
area or under a chemical fume hood.[1][3] Ensure that emergency exits are accessible and
an emergency shower and eyewash station are readily available.[3]

e Personal Protective Equipment: Wear appropriate PPE, including chemical-impermeable
gloves, safety glasses with side shields or goggles, a flame-retardant lab coat, and closed-
toe shoes.[1]

2. Waste Collection and Storage:
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Waste Segregation: Collect all waste containing propargyl alcohol propoxylate in a
designated, leak-proof, and clearly labeled hazardous waste container.[4] Do not mix with
other waste streams unless explicitly permitted by your institution's Environmental Health
and Safety (EHS) department.[4]

Container Labeling: Immediately upon adding the first of the waste, affix a hazardous waste
label. The label must include the full chemical name ("Propargyl alcohol propoxylate"), the
associated hazards (e.g., "Flammable," "Toxic"), and the accumulation start date.[4]

Storage: Store the waste container in a cool, dry, and well-ventilated secondary containment
area away from heat, sparks, open flames, and incompatible materials like strong oxidizing
agents.[2][3] Ensure the container is tightly closed when not in use.[2]

. Disposal of Empty Containers:

Decontamination: Empty containers that held propargyl alcohol propoxylate must be
decontaminated. The first rinse should be collected as hazardous waste.[4] Subsequent
rinses may be permissible for drain disposal, but this must be confirmed with your EHS
office.[4]

Disposal: After proper decontamination, containers can be triple-rinsed and offered for
recycling or reconditioning. Alternatively, the packaging can be punctured to render it
unusable and then disposed of in a sanitary landfill, if local regulations permit.[1]

. Spill and Leak Management:

Immediate Actions: In the event of a spill, evacuate all non-essential personnel from the
area.[3] Remove all sources of ignition.[1][3]

Containment: Prevent the spill from spreading and from entering drains or waterways.[1][2]

Cleanup: Absorb the spill with an inert material, such as activated charcoal adsorbent, sand,
or earth.[2][3] Place the absorbed material into a suitable, closed container for disposal as
hazardous waste.[2][3]

Ventilation and Decontamination: Ventilate the area and wash the spill site after the cleanup
is complete.[3]
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5. Final Disposal:

o Professional Disposal: The ultimate disposal of propargyl alcohol propoxylate waste must
be conducted by a licensed chemical destruction plant or through controlled incineration with
flue gas scrubbing.[1] Do not discharge to sewer systems or contaminate water, foodstuffs,
or feed.[1]

o Regulatory Compliance: It is imperative to consult with your institution's EHS department and
to adhere to all local, state, and federal hazardous waste regulations to ensure complete and

accurate classification and disposal.[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of propargyl
alcohol propoxylate.
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Propargyl Alcohol Propoxylate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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